6-methyl-1-octylpyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C13H22N2O2
• Molecular Weight: 238.33 g/mol
• IUPAC Name: 6-methyl-1-octylpyrimidine-2,4-dione
• InChI: InChI=1S/C13H22N2O2/c1-3-4-5-6-7-8-9-15-11(2)10-12(16)14-13(15)17/h10H,3-9H2,1-2H3,(H,14,16,17)
• InChI Key: VUXKIYFTEBSTQL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCN1C(=CC(=O)NC1=O)C

Description

6-Methyl-1-octylpyrimidine-2,4(1H,3H)-dione is a pyrimidine-dione derivative characterized by a methyl group at the 6-position and a linear octyl chain at the 1-position of the pyrimidine ring. This compound belongs to the uracil analog family, where modifications to the substituents on the heterocyclic core influence its physicochemical properties and biological activity. Such derivatives are often explored for applications in medicinal chemistry, agrochemicals, and materials science due to their tunable properties .

Biological Activity

6-Methyl-1-octylpyrimidine-2,4(1H,3H)-dione is a pyrimidine derivative that has garnered attention for its potential biological activities, particularly in antimicrobial and antimalarial applications. This article compiles findings from various studies to provide a comprehensive overview of its biological activity, including data tables and relevant case studies.

Chemical Structure and Properties

The compound has the following molecular characteristics:

• Molecular Formula : C11H14N2O2
• Molecular Weight : 206.25 g/mol
• CAS Number : 626-48-2

This pyrimidine derivative features a methyl group at the 6-position and an octyl group at the 1-position, contributing to its unique chemical properties.

Biological Activity Overview

6-Methyl-1-octylpyrimidine-2,4(1H,3H)-dione exhibits a range of biological activities:

Antimicrobial Activity

Research indicates that this compound demonstrates significant antimicrobial properties. A study utilizing molecular docking techniques showed that it binds effectively to the active sites of various bacterial proteins. The binding energy was reported at -7.97 kcal/mol with an inhibition constant of 1.43 µM, indicating strong potential as an antibacterial agent .

Table 1: Antimicrobial Activity of 6-Methyl-1-octylpyrimidine-2,4(1H,3H)-dione

Activity Type	Binding Energy (kcal/mol)	Inhibition Constant (µM)
Antibacterial	-7.97	1.43
Antimalarial	-5.86	50.23

Antimalarial Activity

In addition to its antibacterial effects, the compound has shown promising antimalarial activity. The molecular docking studies revealed a higher binding affinity compared to standard antimalarial drugs, suggesting its potential as a candidate for developing new treatments against malaria .

Case Studies and Research Findings

• Computational Studies : Density Functional Theory (DFT) calculations were employed to assess the stability and electronic properties of the molecule. The results indicated that the compound is relatively stable with high electrophilic character, which may enhance its reactivity towards biological targets .
• ADMET Properties : The Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profiles were evaluated, suggesting that the compound possesses favorable drug-likeness characteristics. This makes it a suitable candidate for further pharmacological development .
• Molecular Docking Analysis : The molecular docking studies not only confirmed the binding efficacy but also provided insights into the interaction patterns between the compound and target proteins. The formation of multiple hydrogen bonds was identified as a key factor in stabilizing these interactions .

Comparison with Similar Compounds

Comparison with Similar Compounds

Pyrimidine-2,4(1H,3H)-dione derivatives exhibit diverse biological and chemical behaviors depending on substituent patterns. Below is a systematic comparison of 6-methyl-1-octylpyrimidine-2,4(1H,3H)-dione with structurally related analogs:

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Positions)	Molecular Weight	Key Properties/Activities	Reference
6-Methyl-1-octylpyrimidine-2,4(1H,3H)-dione	1-Octyl, 6-Methyl	~254.36 (calc.)	High lipophilicity, potential CNS activity
5-Acetyl-6-methylpyrimidine-2,4-dione	5-Acetyl, 6-Methyl	168.15	Electron-withdrawing acetyl group enhances reactivity
6-Amino-1,3-dimethylpyrimidine-2,4-dione	1,3-Dimethyl, 6-Amino	155.15	Improved water solubility; antimicrobial
1-(2-Fluoro-6-trifluoromethylbenzyl)-6-methylpyrimidine-2,4-dione	1-Arylalkyl, 6-Methyl	356.27	Enhanced metabolic stability; fluorinated groups reduce oxidation
6-Benzyl-5-isopropylpyrimidine-2,4-dione	6-Benzyl, 5-Isopropyl	272.31	Bulky substituents hinder enzymatic degradation

Key Findings :

Lipophilicity and Bioavailability: The octyl chain in the target compound significantly increases logP compared to analogs like 6-amino-1,3-dimethylpyrimidine-2,4-dione (logP ~0.5 vs. ~4.2 estimated for octyl). This may enhance blood-brain barrier penetration but reduce aqueous solubility . Fluorinated analogs (e.g., 1-(2-fluoro-6-trifluoromethylbenzyl)-6-methylpyrimidine-2,4-dione) exhibit superior metabolic stability due to fluorine’s electronegativity and resistance to cytochrome P450 oxidation .

Antimicrobial Activity :

• Uracil derivatives with halogen or alkyl groups (e.g., 5-iodo or 1-cyclohexylmethyl) show moderate antibacterial activity against B. catarrhalis and S. pyogenes. The octyl chain’s long alkyl group may disrupt bacterial membranes, though direct evidence is lacking .

Synthetic Accessibility: Alkylation at the 1-position (e.g., octyl group) typically involves nucleophilic substitution using alkyl halides under basic conditions, yielding 40–70% efficiency depending on steric hindrance . Amino or acetyl groups at C5/C6 require multi-step synthesis, including condensation or oxidation reactions .

Electronic Effects :

• Electron-withdrawing groups (e.g., acetyl at C5) polarize the pyrimidine ring, increasing reactivity in nucleophilic substitutions. Methyl groups (electron-donating) stabilize the ring but reduce electrophilicity .